Cas no 870486-41-2 (2-(2-Chloro-5-Fluorophenyl)-4,4,5,5-Tetramethyl-1,3,2-Dioxaborolane)

• Product Name: 2-(2-Chloro-5-Fluorophenyl)-4,4,5,5-Tetramethyl-1,3,2-Dioxaborolane
• CAS No: 870486-41-2
• MF: C₁₂H₁₅BClFO₂
• MW: 256.508706331253
• MDL: MFCD16996257
• CID: 2604777
• PubChem ID: 59218658
• Update Time: 2025-04-21

2-(2-Chloro-5-Fluorophenyl)-4,4,5,5-Tetramethyl-1,3,2-Dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-5-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-CHLORO-5-FLUOROBENZENEBORONIC ACID PINACOL ESTER
• ZDEZMLTVDFZRET-UHFFFAOYSA-N
• Z1777279016
• MB20324
• 2-(2-chloro-5-fluoro-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• 2-CHLORO-5-FLUOROPHENYLBORONIC ACID PINACOL ESTER
• EN300-1425713
• E91275
• 870486-41-2
• CS-0190053
• SCHEMBL3154179
• MFCD16996257
• 964-314-8
• VJB48641
• 2-(2-Chloro-5-Fluorophenyl)-4,4,5,5-Tetramethyl-1,3,2-Dioxaborolane

• MDL： MFCD16996257
• Inchi： 1S/C12H15BClFO2/c1-11(2)12(3,4)17-13(16-11)9-7-8(15)5-6-10(9)14/h5-7H,1-4H3
• InChI Key： ZDEZMLTVDFZRET-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1B1OC(C)(C)C(C)(C)O1)F

Computed Properties

• Exact Mass: 256.0837657g/mol
• Monoisotopic Mass: 256.0837657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų